N1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C21H26N4O4S/c26-20(21(27)24-16-17-8-4-6-13-22-17)23-14-12-18-9-5-7-15-25(18)30(28,29)19-10-2-1-3-11-19/h1-4,6,8,10-11,13,18H,5,7,9,12,14-16H2,(H,23,26)(H,24,27)
• InChI Key: PRRRAJGSDNZYQI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CCNC(=O)C(=O)NCC2=CC=CC=N2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H26N4O4S
• Molecular Weight: 430.5 g/mol
• CAS No.: 898414-98-7

Description

N1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide, also known as compound 28, is a novel small molecule drug that has gained attention in the field of medicinal chemistry. This compound has been synthesized and evaluated for its potential therapeutic applications in various diseases.

Scientific Research Applications

Chemical Inhibitors and Their Selectivity

Research on chemical inhibitors, such as those targeting cytochrome P450 isoforms, provides a foundation for understanding how compounds like N1-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)-N2-(pyridin-2-ylmethyl)oxalamide might interact within the body. The selectivity and potency of these inhibitors are crucial for reducing drug-drug interactions and enhancing therapeutic efficacy (Khojasteh et al., 2011). Such research underscores the importance of understanding the specific enzyme interactions of chemical compounds for drug development.

Therapeutic Applications and Drug Development

The investigation into compounds with specific functional groups, such as sulfonamides and oxadiazoles, reveals a plethora of therapeutic applications ranging from anticancer, antibacterial, to anti-inflammatory effects. These studies highlight the versatility of certain chemical structures in drug development and their potential to serve as a basis for creating novel therapeutic agents with targeted actions (Penning, 2017), (Verma et al., 2019).

Role in Neurotoxicity and Environmental Health

The role of certain chemical compounds in neurotoxicity and their environmental impact is another area of significant research interest. For instance, studies on the neurotoxic potential of organophosphorus compounds, including chlorpyrifos, offer insights into the adverse effects these chemicals can have on the nervous system and the importance of regulatory measures to control exposure (Richardson, 1995).

Advanced Oxidation Processes

The development of advanced oxidation processes for water treatment underscores the application of chemical compounds in environmental sustainability. Research on persulfate-based oxidation processes illustrates the potential for utilizing chemical reactions to address pollution and improve water quality, indicating the broader environmental applications of chemical research (Lee et al., 2020).